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Compound of Interest

Compound Name: Ppo-IN-14

Cat. No.: B15600886

A comprehensive investigation into the research chemical designated as "Ppo-IN-14" has
revealed a significant challenge in identifying a specific compound corresponding to this
identifier. Extensive searches across scientific databases and public records did not yield any
substance explicitly named "Ppo-IN-14." The term "PPQO" itself is highly ambiguous and
appears in a multitude of unrelated scientific and technical contexts, hindering the retrieval of
specific information.

This ambiguity suggests several possibilities: "Ppo-IN-14" may be an internal, unpublished
designation for a novel compound within a research institution or pharmaceutical company.
Alternatively, it could be a misnomer or contain a typographical error. Without a precise
chemical name, CAS number, or associated publication, a detailed technical guide as
requested cannot be constructed.

The search for "PPO" yielded several distinct and unrelated areas of study:

o Enzymology: In the field of biochemistry and food science, PPO stands for Polyphenol
Oxidase, an enzyme responsible for enzymatic browning in fruits and vegetables. Research
in this area focuses on inhibiting its activity to extend the shelf life of produce.

e Pharmacology: A search for chemical compounds containing "14" in their name led to
substances like (-)-N-(cyclopropylmethyl)-4,14-dimethoxymorphinan-6-one, a selective mu
opioid receptor antagonist. However, this compound is not referred to as "Ppo-IN-14".[1]
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o Cell Biology and Oncology: Several proteins and genes with "14" in their nomenclature are
subjects of intensive research. These include:

o PTPN14 (Protein Tyrosine Phosphatase Non-Receptor Type 14): A protein that plays a
role in cellular processes like cell growth and differentiation and is implicated in various
cancers.[2]

o PPP1R14B (Protein Phosphatase 1 Regulatory Subunit 14B): Also known as PHI-1, this
protein is involved in regulating protein phosphatase-1 (PP1) signaling and is being
investigated as a biomarker and therapeutic target in cancer.[3]

o PRR14 (Proline Rich 14): An oncogene that has been shown to activate the PI3K signaling
pathway in cutaneous squamous cell carcinoma.[4]

o Computer Science: In the domain of artificial intelligence and machine learning, PPO refers
to Proximal Policy Optimization, a popular reinforcement learning algorithm.[5][6][7]

o Healthcare and Legal Contexts: "PPO" also stands for Preferred Provider Organization in the
context of health insurance plans[8] and Personal Protection Order in legal proceedings.[9]
[10][11]

Given the lack of a discernible research chemical under the name "Ppo-IN-14," it is impossible
to provide the requested in-depth technical guide, including quantitative data, experimental
protocols, and visualizations of signaling pathways.

To proceed, it is crucial to obtain a more specific and accurate identifier for the research
chemical in question. Researchers, scientists, and drug development professionals are
encouraged to verify the chemical name, CAS number, or any associated publications to
enable a focused and meaningful exploration of its scientific background. Without this
clarification, any attempt to generate the requested content would be purely speculative and
lack the factual basis required for a scientific whitepaper.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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